Cas no 951441-04-6 (N-(E)-(2-chlorophenyl)methylideneaminoguanidine)

N-(E)-(2-chlorophenyl)methylideneaminoguanidine is a guanidine derivative featuring a 2-chlorophenyl substituent, offering potential utility in organic synthesis and pharmaceutical research. Its structure enables chelation and coordination properties, making it a candidate for catalyst design or bioactive compound development. The compound's stability and reactivity may support applications in medicinal chemistry and material science.
N-(E)-(2-chlorophenyl)methylideneaminoguanidine structure
951441-04-6 structure
Product Name:N-(E)-(2-chlorophenyl)methylideneaminoguanidine
CAS No:951441-04-6
MF:C8H9ClN4
MW:196.63685965538
MDL:MFCD00790608
CID:3163913
PubChem ID:9561611
Update Time:2025-06-17

N-(E)-(2-chlorophenyl)methylideneaminoguanidine Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(2-Chlorobenzylidene)hydrazinecarboximidamide
    • Sephin 1
    • Icerguastat
    • (2E)-2-[(2-Chlorophenyl)methylene]hydrazinecarboximidamide (ACI)
    • Hydrazinecarboximidamide, 2-[(2-chlorophenyl)methylene]-, (2E)- (ACI)
    • N-(E)-(2-chlorophenyl)methylideneaminoguanidine
    • AKOS040759704
    • SMR000304789
    • Selective inhibitor of a holophosphatase 1
    • N-[(E)-[(2-CHLOROPHENYL)METHYLIDENE]AMINO]GUANIDINE
    • Hydrazinecarboximidamide, 2-[(2-chlorophenyl)methylene]-
    • HB4296
    • CS-0014677
    • 13098-73-2
    • Z204610086
    • 1-{[(2-chlorophenyl)methylidene]amino}guanidine
    • SCHEMBL5460773
    • DA-57805
    • s6391
    • UNII-9M998304JB
    • (2E)-2-((2-Chlorophenyl)methylene)hydrazinecarboximidamide
    • SCHEMBL15884162
    • ICERGUASTAT [WHO-DD]
    • C8H9ClN4
    • DA-67544
    • NSC 65390
    • NCGC00421818-01
    • TS-08207
    • EN300-8099959
    • (E/Z)-Icerguastat
    • Sephin-1
    • BNB44104
    • 2-((E)-(2-chlorophenyl)methylideneamino)guanidine
    • CHEMBL2365743
    • 9M998304JB
    • NSC65390
    • NSC-65390
    • 951441-04-6
    • (2E)-2-(2-chlorobenzylidene)hydrazinecarboximidamide
    • HY-18956
    • Hydrazinecarboximidamide, 2-((2-chlorophenyl)methylene)-
    • EN300-195090
    • IFB-088
    • Guanidine, ((o-chlorobenzylidene)amino)-
    • Sephin1
    • ICERGUASTAT [INN]
    • N-{[(2-chlorophenyl)methylidene]amino}guanidine
    • 2-(2-Chlorobenzylidene)hydrazinecarboximidamide
    • MLS000722793
    • 2-((2-Chlorophenyl)methylene)hydrazinecarboximidamide
    • Sephin1, >=95% (HPLC)
    • EX-A5307
    • IFB088
    • AKOS001595395
    • 2-[(E)-(2-Chlorophenyl)methylideneamino]guanidine
    • MDL: MFCD00790608
    • Inchi: 1S/C8H9ClN4/c9-7-4-2-1-3-6(7)5-12-13-8(10)11/h1-5H,(H4,10,11,13)/b12-5+
    • InChI Key: PDWJALXSRRSUHR-LFYBBSHMSA-N
    • SMILES: C(/C1C=CC=CC=1Cl)=N\NC(N)=N

Computed Properties

  • Exact Mass: 196.052
  • Monoisotopic Mass: 196.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.8A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.35
  • Boiling Point: 374.2°C at 760 mmHg
  • Flash Point: 180.1°C
  • Refractive Index: 1.626

N-(E)-(2-chlorophenyl)methylideneaminoguanidine Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Storage Condition:2-8°C

N-(E)-(2-chlorophenyl)methylideneaminoguanidine Pricemore >>

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N-(E)-(2-chlorophenyl)methylideneaminoguanidine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Methanol ;  3 h, reflux; overnight, reflux → rt; 2 h, -20 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  30 min, -20 °C
Reference
Novel Aminoguanidine Hydrazone Analogues: From Potential Antimicrobial Agents to Potent Cholinesterase Inhibitors
Kratky, Martin; Stepankova, Sarka; Konecna, Klara; Svrckova, Katarina; Maixnerova, Jana; et al, Pharmaceuticals, 2021, 14(12),

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  2 h, 80 °C
Reference
Preparation of substituted guanidine derivative and its application in preparation of osteoclast differentiation inhibitor
, China, , ,

Production Method 3

Reaction Conditions
Reference
The cytotoxic activities of imidazole derivatives prepared from various guanylhydrazone and phenylglyoxal monohydrate
Yavuz, Sevtap Caglar; Akkoc, Senem; Saripinar, Emin, Synthetic Communications, 2019, 49(22), 3198-3209

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  30 min, rt
Reference
An unprecedented intramolecular to intermolecular mechanistic switch in 1,1-diaminoazines leading to differential product formation during the I2-induced tandem oxidative transformation
Kathuria, Deepika; Gupta, Pankaj; Chourasiya, Sumit S.; Sahoo, Subash C.; Beifuss, Uwe; et al, Organic & Biomolecular Chemistry, 2019, 17(16), 4129-4138

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Rational Design and Synthesis of 1-(Arylideneamino)-4-aryl-1H-imidazole-2-amine Derivatives as Antiplatelet Agents
Amidi, Salimeh; Esfahanizadeh, Marjan; Tabib, Kimia; Soleimani, Zohreh; Kobarfard, Farzad, ChemMedChem, 2017, 12(12), 962-971

Production Method 6

Reaction Conditions
Reference
Synthesis of novel heterocyclic compounds containing pyrimidine nucleus using the Biginelli reaction: Antiproliferative activity and docking studies
Caglar Yavuz, Sevtap; Akkoc, Senem; Tuerkmenoglu, Burcin; Saripinar, Emin, Journal of Heterocyclic Chemistry, 2020, 57(6), 2615-2627

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Ethanol ;  25 °C; 6 h, 80 °C
Reference
Preparation of benzylideneguanidine derivatives and therapeutic use for the treatment of protein misfolding diseases
, World Intellectual Property Organization, , ,

N-(E)-(2-chlorophenyl)methylideneaminoguanidine Raw materials

N-(E)-(2-chlorophenyl)methylideneaminoguanidine Preparation Products

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